2-(((2-Ethylhexyl)oxy)carbonyl)benzoic acid 2-(((2-Ethylhexyl)oxy)carbonyl)benzoic acid Mono(2-ethylhexyl)phthalate is a clear colorless to cloudy white viscous liquid. (NTP, 1992)
Mono(2-ethylhexyl) phthalate is the mono(2-ethylhexyl) ester of benzene-1,2-dicarboxylic acid. It is functionally related to a 2-ethylhexan-1-ol. It is a conjugate acid of a mono(2-ethylhexyl) phthalate(1-).
Monoethylhexyl phthalic acid (MEHP) is an active metabolite of Bis(2-ethylhexyl)phthalate (DEHP). DEHP measured from the blood of pregnant women have been significantly associated with the decreased penis width, shorter anogenital distance, and the incomplete descent of testes of their newborn sons, replicating effects identified in animals. DEHP hydrolyzes to MEHP via the enzyme Bis(2-ethylhexyl)phthalate acylhydrolase(3.1.1.60)and subsequently to phthalate salts. The released alcohol is susceptible to oxidation to the aldehyde and carboxylic acid.
Brand Name: Vulcanchem
CAS No.: 4376-20-9
VCID: VC21142512
InChI: InChI=1S/C16H22O4/c1-3-5-8-12(4-2)11-20-16(19)14-10-7-6-9-13(14)15(17)18/h6-7,9-10,12H,3-5,8,11H2,1-2H3,(H,17,18)
SMILES: CCCCC(CC)COC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula: C16H22O4
Molecular Weight: 278.34 g/mol

2-(((2-Ethylhexyl)oxy)carbonyl)benzoic acid

CAS No.: 4376-20-9

Cat. No.: VC21142512

Molecular Formula: C16H22O4

Molecular Weight: 278.34 g/mol

* For research use only. Not for human or veterinary use.

2-(((2-Ethylhexyl)oxy)carbonyl)benzoic acid - 4376-20-9

Specification

Description Mono(2-ethylhexyl)phthalate is a clear colorless to cloudy white viscous liquid. (NTP, 1992)
Mono(2-ethylhexyl) phthalate is the mono(2-ethylhexyl) ester of benzene-1,2-dicarboxylic acid. It is functionally related to a 2-ethylhexan-1-ol. It is a conjugate acid of a mono(2-ethylhexyl) phthalate(1-).
Monoethylhexyl phthalic acid (MEHP) is an active metabolite of Bis(2-ethylhexyl)phthalate (DEHP). DEHP measured from the blood of pregnant women have been significantly associated with the decreased penis width, shorter anogenital distance, and the incomplete descent of testes of their newborn sons, replicating effects identified in animals. DEHP hydrolyzes to MEHP via the enzyme Bis(2-ethylhexyl)phthalate acylhydrolase(3.1.1.60)and subsequently to phthalate salts. The released alcohol is susceptible to oxidation to the aldehyde and carboxylic acid.
CAS No. 4376-20-9
Molecular Formula C16H22O4
Molecular Weight 278.34 g/mol
IUPAC Name 2-(2-ethylhexoxycarbonyl)benzoic acid
Standard InChI InChI=1S/C16H22O4/c1-3-5-8-12(4-2)11-20-16(19)14-10-7-6-9-13(14)15(17)18/h6-7,9-10,12H,3-5,8,11H2,1-2H3,(H,17,18)
Standard InChI Key DJDSLBVSSOQSLW-UHFFFAOYSA-N
SMILES CCCCC(CC)COC(=O)C1=CC=CC=C1C(=O)O
Canonical SMILES CCCCC(CC)COC(=O)C1=CC=CC=C1C(=O)O
Boiling Point greater than 572 °F at 760 mmHg (NTP, 1992)
Flash Point greater than 200 °F (NTP, 1992)

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